Cas no 123844-07-5 (Glycine,N-(2-mercapto-1-oxopropyl)-, monoammonium salt (9CI))

• Product Name: Glycine,N-(2-mercapto-1-oxopropyl)-, monoammonium salt (9CI)
• CAS No: 123844-07-5
• MF: C₅H₁₂N₂O₃S
• MW: 180.225379943848
• CID: 163432
• PubChem ID: 83913
• Update Time: 2025-04-19

Glycine,N-(2-mercapto-1-oxopropyl)-, monoammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(2-mercapto-1-oxopropyl)-, monoammonium salt (9CI)
• Glycine, N-(2-mercapto-1-oxopropyl)-, monoammonium salt
• azane,2-(2-sulfanylpropanoylamino)acetic acid
• 123844-07-5
• DTXSID80924614
• N-(1-Hydroxy-2-sulfanylpropylidene)glycine--ammonia (1/1)
• Tiopronin ammonium salt

• Inchi： 1S/C5H9NO3S.H3N/c1-3(10)5(9)6-2-4(7)8;/h3,10H,2H2,1H3,(H,6,9)(H,7,8);1H3
• InChI Key： OOAYOCOMRRKICW-UHFFFAOYSA-N
• SMILES： SC(C)C(NCC(=O)O)=O.N

Computed Properties

• Exact Mass: 180.05696
• Monoisotopic Mass: 180.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 101.4